Cas no 679420-02-1 (null)
null structure
Product Name:null
CAS No:679420-02-1
MF:C9H10O2
MW:150.174502849579
CID:967931
PubChem ID:45082903
Update Time:2025-04-19
null Chemical and Physical Properties
Names and Identifiers
-
- null
- 1-Isobenzofuranol, 1,3-dihydro-3-methyl-, (3R)- (9CI)
- 1-Isobenzofuranol,1,3-dihydro-3-methyl-,(3R)-(9ci)
- (3R)-3-Methyl-1,3-dihydroisobenzofuran-1-ol
- 679420-02-1
- SCHEMBL5101353
-
- Inchi： 1S/C9H10O2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-6,9-10H,1H3/t6-,9?/m1/s1
- InChI Key： GVZFPWCBUWAGHL-VJSCVCEBSA-N
- SMILES： O1C(C2C=CC=CC=2[C@H]1C)O
Computed Properties
- Exact Mass: 150.068079557g/mol
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.5Ų
null Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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